Cas no 104778-15-6 (sappanone B)
sappanone B structure
Product Name:sappanone B
CAS No:104778-15-6
MF:C16H14O6
MW:302.278765201569
CID:183325
PubChem ID:13888976
Update Time:2025-04-19
sappanone B Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (3R)-
- Sappanone B
- 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (R)-
- SCHEMBL13982626
- (3R)-3-[(3,4-dihydroxyphenyl)methyl]-3,7-dihydroxy-2H-chromen-4-one
- 104778-15-6
- CHEMBL477778
- AKOS040736406
- (R)-3-(3,4-Dihydroxybenzyl)-3,7-dihydroxychroman-4-one
- (3R)-3-((3,4-dihydroxyphenyl)methyl)-3,7-dihydroxy-2H-chromen-4-one
- sappanone B
-
- Inchi: 1S/C16H14O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,17-19,21H,7-8H2/t16-/m1/s1
- InChI Key: BTLMXNHNFFXBHW-MRXNPFEDSA-N
- SMILES: O1C2C=C(C=CC=2C([C@](C1)(CC1C=CC(=C(C=1)O)O)O)=O)O
Computed Properties
- Exact Mass: 302.07902
- Monoisotopic Mass: 302.07903816 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 107
- Molecular Weight: 302.28
Experimental Properties
- Color/Form: Powder
- PSA: 107.22
- LogP: 1.35230
sappanone B Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
104778-15-6 (sappanone B) Related Products
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